Cas no 16908-49-9 (Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis-)
16908-49-9 structure
Product Name:Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis-
CAS No:16908-49-9
MF:C18H32N8O4
MW:424.497882843018
CID:147265
PubChem ID:101428
Update Time:2025-04-19
Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis-
- 2,2',2'',2'''-(Pyrimido(5,4-d)pyrimidine-2,4,6,8-tetrayltetrakis(methylimino))tetrakisethanol
- 2-[methyl-[2,4,6-tris[2-hydroxyethyl(methyl)amino]pyrimido[5,4-d]pyrimidin-8-yl]amino]ethanol
- 2,4,6,8-Tetra(N-methyl-N-ethanolamino)pyrimido(5,4-d)pyrimidine
- DTXSID50168644
- 16908-49-9
- NSC-516474
- AW-627
- NSC 516474
- NSC516474
-
- Inchi: 1S/C18H32N8O4/c1-23(5-9-27)15-13-14(20-17(21-15)25(3)7-11-29)16(24(2)6-10-28)22-18(19-13)26(4)8-12-30/h27-30H,5-12H2,1-4H3
- InChI Key: CWTIUCOKGMDEAZ-UHFFFAOYSA-N
- SMILES: OCCN(C)C1C2C(=C(N=C(N=2)N(C)CCO)N(C)CCO)N=C(N=1)N(C)CCO
Computed Properties
- Exact Mass: 424.25496
- Monoisotopic Mass: 424.254652
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 12
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 145
- XLogP3: -1
Experimental Properties
- Density: 1.394
- Boiling Point: 679.9°C at 760 mmHg
- Flash Point: 365°C
- Refractive Index: 1.705
- PSA: 145.44
- LogP: -1.86620
Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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